m-Methylbenzoate

• Molecular Formula: C8H7O2-
• Molecular Weight: 135.14 g/mol
• IUPAC Name: 3-methylbenzoate
• InChI: InChI=1S/C8H8O2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3,(H,9,10)/p-1
• InChI Key: GPSDUZXPYCFOSQ-UHFFFAOYSA-M
• SMILES: CC1=CC(=CC=C1)C(=O)[O-]
• synonyms: 3-methylbenzoic acid; 3-toluic acid; 3-toluic acid, barium salt; 3-toluic acid, cadmium salt; 3-toluic acid, zinc salt; m-toluate; m-toluic acid

Description

M-toluate is a toluate that is the conjugate base of m-toluic acid. It has a role as a human xenobiotic metabolite. It is a conjugate base of a m-toluic acid.

Scientific Research Applications

• Cosmetic, Drug, and Food Preservative

  • Methyl 4-hydroxybenzoate, commonly known as methyl paraben, is used as an anti-microbial agent in cosmetics, personal-care products, and as a food preservative. A study investigated its crystal structure and intermolecular interactions, providing insights into its stability and effectiveness as a preservative (Sharfalddin et al., 2020).

• Plant Pathogen Inhibition

  • Methyl 2,3-dihydroxybenzoate, isolated from Paenibacillus elgii, showed significant antifungal activity against plant pathogens like Botrytis cinerea and Rhizoctonia solani. This compound could be used as a biofungicide in managing plant diseases (Lee et al., 2017).

• Agricultural Applications

  • In agriculture, derivatives like Carbendazim (MBC) (methyl-2-benzimidazole carbamate) are utilized for preventing and controlling fungal diseases in plants. Research into nanoparticle carriers for these compounds highlights advancements in targeted and sustained release, reducing environmental and human toxicity (Campos et al., 2015).

• Bone Histomorphometry and Histochemistry

  • Methylmethacrylate embedding techniques, improved by the addition of methylbenzoate, are used for bone histomorphometry, histochemistry, and immunohistochemistry. This method is crucial for detailed bone tissue analysis (Erben, 1997).

• Neuroprotective Effects

  • Methyl 3,4-Dihydroxybenzoate has been studied for its neuroprotective effects against oxidative damage in human neuroblastoma cells. This research provides insights into potential treatments for neurodegenerative diseases (Cai et al., 2016).

• DNA Detection

  • Novel fluorescent probes based on 2-methylbenzo[b][1,10]phenanthrolin-7(12H)-one have been synthesized for detecting DNA. These probes offer advancements in biotechnological and medical research, particularly in genomics (Qiu et al., 2007).

• Fuel Cell Technologies

  • In the field of fuel cells, compounds like 1-methyl imidazole are used in phosphoric acid-doped polybenzimidazole electrolytes. This research contributes to the development of high-temperature proton-conducting polymer electrolytes (Schechter & Savinell, 2002).